(4-{2-[5-(2-hydroxyphenyl)-1H-1,2,4-triazol-3-yl]vinyl}phenoxy)acetic acid

• IUPAC Name: 2-[4-[(E)-2-[3-(2-hydroxyphenyl)-1H-1,2,4-triazol-5-yl]ethenyl]phenoxy]acetic acid
• InChI: InChI=1S/C18H15N3O4/c22-15-4-2-1-3-14(15)18-19-16(20-21-18)10-7-12-5-8-13(9-6-12)25-11-17(23)24/h1-10,22H,11H2,(H,23,24)(H,19,20,21)/b10-7+
• InChI Key: XZBXTSDSAHVICM-JXMROGBWSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=NNC(=N2)C=CC3=CC=C(C=C3)OCC(=O)O)O
• Isomeric SMILES: C1=CC=C(C(=C1)C2=NNC(=N2)/C=C/C3=CC=C(C=C3)OCC(=O)O)O
• Molecular Formula: C18H15N3O4
• Molecular Weight: 337.3 g/mol

Description

The compound contains several functional groups including a phenol (2-hydroxyphenyl), a 1,2,4-triazole, a vinyl group, and a phenoxyacetic acid. These functional groups suggest that the compound could have interesting chemical and biological properties.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, starting with the synthesis of the 2-hydroxyphenyl and 1,2,4-triazole moieties, followed by the introduction of the vinyl group and the phenoxyacetic acid.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The 1,2,4-triazole ring and the phenol group would likely contribute to the compound’s polarity.

Chemical Reactions Analysis

The chemical reactions that this compound could undergo would depend on the conditions and the reagents used. The phenol group could undergo reactions typical of alcohols, such as esterification or ether formation. The 1,2,4-triazole ring could potentially participate in nucleophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the phenol group could make the compound somewhat acidic, while the 1,2,4-triazole ring could contribute to its stability and resistance to oxidation.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. If it’s intended to be used as a drug, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

As with any chemical compound, handling this compound would require appropriate safety measures. This could include avoiding contact with skin and eyes, and providing appropriate exhaust ventilation at places where dust is formed.

Future Directions

The potential applications and future directions for this compound would depend on its physical and chemical properties, as well as its biological activity. It could potentially be explored for use in various fields such as medicinal chemistry, materials science, or chemical synthesis.